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Compound of Interest

Compound Name: Benzo[a]pyrene-d12

Cat. No.: B107138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for

Benzo[a]pyrene-d12 (BaP-d12), a deuterated analog of the potent carcinogen

Benzo[a]pyrene. Given its hazardous nature, strict adherence to safety protocols is paramount

when working with this compound in a research and development setting.

Compound Identification and Properties
Benzo[a]pyrene-d12 is a stable isotope-labeled form of Benzo[a]pyrene, a polycyclic aromatic

hydrocarbon (PAH). The deuterium labeling makes it a valuable internal standard for

quantitative analysis of the parent compound in various matrices.

Table 1: Physical and Chemical Properties of Benzo[a]pyrene-d12
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Property Value References

Chemical Formula C₂₀D₁₂ [1]

Molecular Weight 264.38 g/mol [1]

CAS Number 63466-71-7 [1]

Appearance Solid [2]

Melting Point 177 - 180 °C (351 - 356 °F) [2]

Boiling Point 495 °C (923 °F)

Solubility Insoluble in water.

log Kow (Octanol/Water

Partition Coefficient)
6.13 (for Benzo[a]pyrene)

Hazard Identification and Toxicological Data
Benzo[a]pyrene-d12 should be handled with the same precautions as its non-deuterated

counterpart, which is classified as a Group 1 carcinogen by the IARC ("carcinogenic to

humans"). The primary health hazards include carcinogenicity, mutagenicity, and reproductive

toxicity. Exposure can occur through inhalation, ingestion, and skin contact.

Table 2: Toxicological Data for Benzo[a]pyrene (Parent Compound)

Metric Value Species Route References

LD₅₀ (Lethal

Dose, 50%)
~250 mg/kg Mouse Intraperitoneal

OSHA PEL TWA

(Permissible

Exposure Limit -

Time Weighted

Average)

0.2 mg/m³ Human Inhalation
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Note: Specific toxicological data for the deuterated form is limited; therefore, data for the parent

compound should be used for risk assessment.

Handling and Storage Precautions
Due to its hazardous nature, all work with Benzo[a]pyrene-d12 must be conducted in a

designated area, such as a chemical fume hood, to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE workflow is essential for safe handling.

Preparation Handling in Fume Hood Post-Handling & Decontamination
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Lab Coat
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with Side Shields
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Step 3 Perform Experimental Work
with BaP-d12

Proceed to
Designated Area Decontaminate Work Area

and Equipment
Upon Completion Doff Outer Gloves

(Dispose as Hazardous Waste)
Step 4 Doff Lab CoatStep 5 Doff Inner GlovesStep 6 Wash Hands ThoroughlyStep 7 Exit LaboratoryFinal Step
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Figure 1: Personal Protective Equipment (PPE) Workflow for Handling Benzo[a]pyrene-d12.

Storage
Store Benzo[a]pyrene-d12 in a cool, dry, and dark place, away from oxidizing agents. The

container should be tightly sealed and clearly labeled as a carcinogen.

Experimental Protocols
The following are detailed methodologies for common laboratory procedures involving

Benzo[a]pyrene-d12.

Weighing and Dissolving Solid Benzo[a]pyrene-d12
This protocol is designed to minimize the risk of aerosolization and contamination.

Preparation:
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Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface within the fume hood with absorbent, plastic-backed paper.

Gather all necessary equipment: spatulas, weigh paper or boat, pre-labeled amber vials,

and solvent.

Weighing (Tare Method):

Pre-weigh a sealed container (e.g., a vial with a cap) on an analytical balance outside the

fume hood.

Inside the fume hood, carefully transfer the approximate desired amount of BaP-d12 into

the container.

Seal the container and wipe the exterior with a solvent-dampened wipe (e.g., 70%

ethanol).

Remove the sealed container from the fume hood and re-weigh it to determine the exact

mass of the compound.

Repeat the addition and weighing steps as necessary to achieve the target weight,

ensuring all open handling of the powder occurs within the fume hood.

Dissolving:

Inside the fume hood, add the appropriate solvent to the vial containing the weighed BaP-

d12.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

The stock solution should be stored in a clearly labeled, sealed container in a designated

storage area.

In Vitro Cell Culture Experiments
This protocol outlines the steps for treating cultured cells with Benzo[a]pyrene-d12.
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Preparation of Dosing Medium:

In a biological safety cabinet (Class II), dilute the BaP-d12 stock solution to the final

desired concentration in the cell culture medium.

Ensure the final concentration of the solvent (e.g., DMSO) in the medium is non-toxic to

the cells (typically ≤ 0.5%).

Cell Treatment:

Remove the existing medium from the cell culture plates or flasks.

Add the prepared dosing medium containing BaP-d12 to the cells.

Incubate the cells for the desired period under standard cell culture conditions (e.g., 37°C,

5% CO₂).

Post-Treatment Handling:

All subsequent handling of the treated cells and medium should be performed in a

biological safety cabinet.

Contaminated medium, plates, and other consumables must be disposed of as hazardous

waste.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Figure 2: Logical Flow of Emergency Procedures for Benzo[a]pyrene-d12.

Waste Disposal
All waste contaminated with Benzo[a]pyrene-d12, including gloves, pipette tips, culture

medium, and absorbent paper, must be collected in a designated, sealed hazardous waste

container. Disposal should be carried out through the institution's environmental health and

safety office, following all local, state, and federal regulations. Decontamination of glassware

can be achieved by rinsing with a suitable solvent, followed by washing with detergent and

water. The solvent rinseate must be collected as hazardous waste. Chemical degradation using

oxidizing agents like potassium permanganate or concentrated sulfuric acid can also be

employed for decontamination under controlled conditions by trained personnel.
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Signaling Pathway of Carcinogenicity
Benzo[a]pyrene is a pro-carcinogen that requires metabolic activation to exert its genotoxic

effects. The primary pathway involves its conversion to a highly reactive diol epoxide that forms

adducts with DNA, leading to mutations and potentially cancer.
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Metabolic Activation Enzymes
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Figure 3: Metabolic Activation and Carcinogenic Pathway of Benzo[a]pyrene.
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This in-depth guide is intended to provide a framework for the safe handling of

Benzo[a]pyrene-d12 in a laboratory setting. It is imperative that all personnel are thoroughly

trained on these procedures and that the specific Safety Data Sheet for the product in use is

consulted prior to beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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